4,5-Difluorophthalic anhydride
Overview
Description
4,5-Difluorophthalic anhydride, also known as 5,6-Difluoroisobenzofuran-1,3-dione, is a chemical compound with the molecular formula C8H2F2O3 . It has a molar mass of 184.09 g/mol .
Synthesis Analysis
The synthesis of 4,5-Difluorophthalic anhydride involves adding 100g of 4,5-difluorophthalic acid and 150ml of acetic anhydride to a three-necked reaction flask, then heating to 120°C to reflux. The heating is stopped after 12 hours of reaction, and the mixture is cooled to room temperature to find white crystals precipitated .Molecular Structure Analysis
The molecular structure of 4,5-Difluorophthalic anhydride is characterized by two fluorine atoms attached to a benzene ring, which is fused with a cyclic anhydride . The InChI string representation of its structure isInChI=1S/C8H2F2O3/c9-5-1-3-4 (2-6 (5)10)8 (12)13-7 (3)11/h1-2H . Physical And Chemical Properties Analysis
4,5-Difluorophthalic anhydride has a density of 0.975 g/cm3 and a melting point range of 99 - 99.5 °C . It has a topological polar surface area of 43.4 Ų .Scientific Research Applications
General Use of 4,5-Difluorophthalic Anhydride
4,5-Difluorophthalic anhydride is a chemical compound used for synthesis . It has a molecular weight of 184.10 g/mol and a density of 0.975 g/cm3 . It’s typically stored at temperatures between 2-30°C .
Application in Organic Medicinal Chemistry
- Specific Scientific Field: Organic Medicinal Chemistry
- Summary of the Application: 4,5-Dichlorophthalic anhydride, a similar compound to 4,5-Difluorophthalic anhydride, has been studied for its reactivity towards several nucleophiles, including thiosemicarbazide and different amines . This reactivity is used to produce carboxylic acid derivatives resulting from the anhydride’s opening, namely, phthalimide and dicarboxylic acid .
- Methods of Application or Experimental Procedures: The specific methods of application or experimental procedures were not detailed in the source. However, the study involved the use of spectroscopic analysis and Density–Functional Theory (DFT) studies .
- Summary of Results or Outcomes: The study confirmed the chemical structures of the resulting products (phthalimide and dicarboxylic acid) through NMR, IR, and MS spectra analyses . DFT studies were performed to recognize different chemical and physical features of the target compounds .
Safety And Hazards
properties
IUPAC Name |
5,6-difluoro-2-benzofuran-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2F2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UATBWQQFLABWKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1F)F)C(=O)OC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10348667 |
Source
|
| Record name | 4,5-DIFLUOROPHTHALIC ANHYDRIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10348667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Difluorophthalic anhydride | |
CAS RN |
18959-30-3 |
Source
|
| Record name | 4,5-DIFLUOROPHTHALIC ANHYDRIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10348667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5-Difluorophthalic Anhydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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